Cas no 1863355-33-2 (1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]-)

• Product Name: 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]-
• CAS No: 1863355-33-2
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 5285065
• Update Time: 2025-10-30

1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]-

• Inchi： 1S/C8H13BrN2S/c1-2-3-7(5-9)4-8-6-10-11-12-8/h6-7H,2-5H2,1H3
• InChI Key： IDOYRUTXEQQVDT-UHFFFAOYSA-N
• SMILES： S1C(CC(CBr)CCC)=CN=N1

Additional information on 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]-

Comprehensive Analysis of 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- (CAS No. 1863355-33-2)

The 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- (CAS No. 1863355-33-2) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the thiadiazole family, which is known for its diverse biological and chemical functionalities. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a highly sought-after chemical entity.

One of the key features of 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- is its bromomethyl substituent, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the thiadiazole ring further contributes to its stability and versatility, allowing it to participate in a wide range of chemical reactions. This combination of properties has led to its investigation in the development of novel drug candidates and functional materials, aligning with current trends in sustainable and innovative chemistry.

In the context of pharmaceutical research, 1,2,3-Thiadiazole derivatives have shown promise as antimicrobial and anti-inflammatory agents. The 5-[2-(bromomethyl)pentyl]- variant, in particular, has been studied for its potential to modulate biological pathways, offering new avenues for drug discovery. With the growing demand for targeted therapies and precision medicine, this compound is poised to play a pivotal role in addressing unmet medical needs.

From an agrochemical perspective, 1,2,3-Thiadiazole derivatives are being explored for their pesticidal and herbicidal properties. The bromomethyl group in this compound enhances its ability to interact with biological targets, making it a potential candidate for crop protection solutions. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, this compound could contribute to sustainable farming practices.

The material science community is also investigating 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- for its potential in polymer chemistry and nanotechnology. Its ability to form stable complexes and participate in cross-linking reactions makes it a valuable component in the design of advanced materials. With the rise of smart materials and green chemistry, this compound is well-positioned to meet the evolving demands of the industry.

In summary, 1,2,3-Thiadiazole, 5-[2-(bromomethyl)pentyl]- (CAS No. 1863355-33-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural attributes and reactivity profile make it a key player in modern chemical research. As scientists continue to uncover its applications, this compound is expected to remain at the forefront of innovation and scientific discovery.